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Compound of Interest

Compound Name: Propylhexedrine, (+)-

Cat. No.: B12800925

Disclaimer: This document provides guidance on the proper disposal of propylhexedrine in a
laboratory setting. It is intended for researchers, scientists, and drug development
professionals. All procedures must be conducted in strict accordance with institutional policies
and regulations set forth by local, state, and federal authorities, including the Environmental
Protection Agency (EPA). Consult your institution's Environmental Health and Safety (EHS)
department for specific requirements.

Immediate Safety and Hazard Identification

Propylhexedrine is a chemical compound requiring careful handling. The primary route of
concern for waste disposal is its classification as a potentially hazardous substance due to its
toxicity.

o Regulatory Status: Propylhexedrine is not a federally controlled substance in the United
States, and therefore, the specific disposal regulations from the Drug Enforcement
Administration (DEA) for controlled substances do not apply. Disposal is governed by the
EPA's Resource Conservation and Recovery Act (RCRA).[1]

o Primary Hazards: Safety Data Sheets (SDS) indicate that propylhexedrine hydrochloride is
toxic or harmful if swallowed and causes serious skin and eye irritation.[2][3][4]

Quantitative Data and Hazard Classification
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Proper disposal begins with correct waste characterization. Based on its toxicological profile,
propylhexedrine waste must be managed as hazardous chemical waste.

Parameter Value | Classification Source

1007-33-6 (for hydrochloride
CAS Number [2]
salt)

Acute Toxicity, Oral (Category
GHS Hazard Class [2][3]
3or4)

H301: Toxic if swallowed;
GHS Hazard Statements ) [2][3]
H302: Harmful if swallowed

H315: Causes skin irritation [2][4]
H319: Causes serious eye
N [21[4]
irritation
H335: May cause respiratory

[2][4]

irritation

Must be managed as
hazardous waste due to
toxicity. It is not on the P or U
EPA Waste Status ] ) o [1][5]
lists, but its characteristic
toxicity requires it to be

disposed of as chemical waste.

LD50 (Intraperitoneal) 85 mg/kg (mouse) [2]

Experimental Protocols: Disposal Procedures

No validated protocols for the chemical neutralization or degradation of propylhexedrine in a
standard laboratory setting are recommended. The industry standard and safest method for
disposal is through a licensed hazardous waste management vendor, typically via incineration.
Attempting to neutralize the compound without a specific, approved protocol can be dangerous
and may violate environmental regulations.
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The following step-by-step procedure outlines the standard operational plan for disposing of
propylhexedrine waste in a research environment.

Step 1: Waste Characterization and Segregation

e Based on its acute oral toxicity, all waste propylhexedrine (pure substance, contaminated
labware, solutions) must be designated as hazardous chemical waste.

e Segregate propylhexedrine waste from all other waste streams, including non-hazardous
trash, sharps, and biohazards. Do not mix it with other chemical wastes unless explicitly
permitted by your EHS department.

Step 2: Containerization

e Use a dedicated, compatible hazardous waste container for all propylhexedrine waste. The
container must be in good condition, made of a material that does not react with the
chemical (e.g., glass or appropriate plastic), and have a secure, leak-proof screw-top cap.[6]

 Original containers of expired or unwanted propylhexedrine can be used for disposal "as is"
within a larger hazardous waste collection container.[6]

Step 3: Labeling

o Label the waste container clearly with a "HAZARDOUS WASTE" tag, available from your
EHS department.[6]

« Fill out the label completely, including:

o The full chemical name: "Propylhexedrine" or "Propylhexedrine Hydrochloride". Avoid

abbreviations.

o The name of the Principal Investigator (PI) and the specific laboratory location (building,

room number).
o An accurate description of the contents and their concentrations.

Step 4: Storage (Satellite Accumulation)
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o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).[6]

e The SAA must be at or near the point of generation and under the control of laboratory
personnel.

e Ensure the SAAis inspected weekly for leaks or container degradation, with inspections
documented in a log.[6]

» Use secondary containment (e.g., a chemical-resistant tray or tub) to prevent spills.
Step 5: Arranging for Disposal

e Once the waste container is full or you are ready to dispose of the material, submit a
chemical waste pickup request to your institution's EHS department.[6]

o EHS will coordinate with a licensed hazardous waste vendor for proper transportation and
final disposal, which is typically high-temperature incineration.[6]

Step 6: Record Keeping

e Maintain meticulous records of all disposed propylhexedrine, including quantities and pickup
dates. Your EHS department will provide a manifest or certificate of destruction from the
vendor, which should be filed with your laboratory's safety records.

Mandatory Visualizations

The following diagram illustrates the standard workflow for the proper disposal of
propylhexedrine from a laboratory setting.
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Laboratory Operations

Unused, Expired, or
Contaminated Propylhexedrine

Step 1: Characterize as
Hazardous Waste (Toxicity)

Step 2: Segregate from
Other Waste Streams

Step 3: Place in Compatible,
Sealed Container

Step 4: Affix Official
'HAZARDOUS WASTE' Label

[Store Safely

Step 5: Store in Designated
Satellite Accumulation Area (SAA)
with Secondary Containment

Request Disposal

EHS & Vend‘;r Operations

Step 6: Submit Chemical
Waste Pickup Request to EHS

EHS Schedules Pickup with
Licensed Hazardous Waste Vendor

Step 7: Vendor Transports Waste
to Permitted Facility

Step 8: Final Disposal via
High-Temperature Incineration

Step 9: Certificate of Destruction
Issued and Filed

Click to download full resolution via product page

Caption: Logical workflow for the compliant disposal of propylhexedrine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12800925#propylhexedrine-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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